Cas no 2195351-01-8 (Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate)

• Product Name: Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate
• CAS No: 2195351-01-8
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 6385988
• PubChem ID: 153444011
• Update Time: 2025-09-27

Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate
• Benzyl ((1S,2R)-3,3-difluoro-2-hydroxycyclohexyl)carbamate
• EN300-7050707
• rac-benzyl N-[(1R,2S)-3,3-difluoro-2-hydroxycyclohexyl]carbamate
• 2195351-01-8

• Inchi： 1S/C14H17F2NO3/c15-14(16)8-4-7-11(12(14)18)17-13(19)20-9-10-5-2-1-3-6-10/h1-3,5-6,11-12,18H,4,7-9H2,(H,17,19)/t11-,12+/m0/s1
• InChI Key： DQWDLJFIWPTHRH-NWDGAFQWSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1CCCC(F)(F)[C@@H]1O

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.0±45.0 °C(Predicted)
• pka: 10.52±0.60(Predicted)

Additional information on Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate

Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate (CAS No. 2195351-01-8): A Comprehensive Overview

Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate, identified by its CAS number 2195351-01-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex stereogenic center and a unique fluorinated cyclohexyl moiety, has garnered attention for its potential applications in drug development and medicinal chemistry. The structure of this compound combines a phenylmethyl (Benzyl) group with a carbamate functionalized at the nitrogen atom, linked to a chiral cyclohexane ring with specific stereochemistry.

The stereochemistry of the cyclohexane ring, specifically the configuration (1S,2R), is crucial for the biological activity and pharmacokinetic properties of the compound. This precise stereochemical arrangement ensures optimal interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The presence of two fluorine atoms at the 3-position of the cyclohexane ring introduces additional electronic and steric effects, which can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to enhance their pharmacological properties, making them more effective and durable in therapeutic applications. Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate exemplifies this trend, as its fluorinated structure may contribute to its stability and efficacy in biological systems.

Research into this compound has been driven by its potential as a precursor or intermediate in the synthesis of more complex pharmacologically active molecules. The carbamate group provides a versatile handle for further functionalization, allowing chemists to explore various modifications that could enhance its therapeutic potential. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding interactions.

One of the most compelling aspects of Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate is its structural complexity, which offers a rich framework for medicinal chemists to explore. The combination of stereocenters, fluorinated rings, and functional groups like the carbamate makes it an attractive candidate for drug discovery programs targeting various diseases. The unique structural features of this compound may also contribute to its selectivity towards specific biological pathways, reducing off-target effects and improving overall therapeutic outcomes.

Recent studies have begun to uncover the mechanistic insights into how such compounds interact with biological systems. The hydroxyl group on the cyclohexane ring may participate in hydrogen bonding interactions with protein targets, while the phenylmethyl group can engage in hydrophobic interactions or π-stacking effects. These interactions are critical for determining the compound's binding affinity and duration of action within biological systems.

The synthesis of Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate presents both challenges and opportunities for synthetic chemists. The need to maintain the correct stereochemistry throughout the synthesis requires careful selection of reaction conditions and protecting groups. Advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantioselectivity, which is essential for achieving the desired configuration at both stereocenters.

The fluorinated cyclohexane ring is particularly challenging to synthesize due to the sensitivity of fluorine atoms to various reaction conditions. However, recent developments in fluorochemistry have provided new tools for introducing fluorine atoms into organic molecules with high precision. These advancements have enabled chemists to access novel fluorinated building blocks that can be incorporated into complex structures like Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate.

In conclusion, Phenylmethyl N-[(1S,2R)-3,3-difluoro-2-hydroxycyclohexyl]carbamate (CAS No. 2195351-01-8) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features—comprising a chiral cyclohexane ring with two fluorine atoms and a carbamate functional group—make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds in medicine, this molecule is poised to play a significant role in future drug development efforts.